Cas no 88194-99-4 (Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1))

Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1) structure
88194-99-4 structure
Product Name:Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1)
CAS No:88194-99-4
MF:C10H19NO4
MW:217.26216340065
CID:641504
PubChem ID:71410100
Update Time:2025-04-19

Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1)
    • 2-butyl-1-methylazetidine,oxalic acid
    • 88194-99-4
    • Oxalic acid--2-butyl-1-methylazetidine (1/1)
    • DTXSID20829795
    • Inchi: 1S/C8H17N.C2H2O4/c1-3-4-5-8-6-7-9(8)2;3-1(4)2(5)6/h8H,3-7H2,1-2H3;(H,3,4)(H,5,6)
    • InChI Key: BNRIXCDMBYFVND-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.N1(C)CCC1CCCC

Computed Properties

  • Exact Mass: 217.13140809g/mol
  • Monoisotopic Mass: 217.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų
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